3,5-Dibromo-1-[(2-fluorophenyl)methyl]-1H-1,2,4-triazole
Overview
Description
3,5-Dibromo-1-[(2-fluorophenyl)methyl]-1H-1,2,4-triazole (DBFMT) is an organobromine compound and a member of the triazole family. It is a versatile molecule that has been used in a variety of scientific applications, such as drug synthesis, material science, and biochemistry. DBFMT has shown promise in a number of areas due to its unique chemical and physical properties. In
Scientific Research Applications
1. NMR Spectroscopy and Molecular Structure Studies
3,5-Dibromo-1-[(2-fluorophenyl)methyl]-1H-1,2,4-triazole derivatives are used in NMR spectroscopy. These derivatives, containing a 2-fluorophenyl substituent, exhibit long-range fluorine-proton and fluorine-carbon coupling. This is crucial for understanding the spatial proximity of these nuclei in molecular structures, as confirmed by X-ray analysis and NOE difference spectroscopy (Kane et al., 1995).
2. Synthesis and Physical-Chemical Properties
The synthesis and investigation of the physical-chemical properties of 3,5-dibromo-1,2,4-triazole derivatives are a significant area of research. These compounds, such as 5-(3-fluorophenyl)-4-methyl-1,2,4-triazole-3-thiols, have been synthesized and analyzed for their elemental structure and physical properties, contributing to our understanding of this class of compounds (Bihdan & Parchenko, 2018).
3. Anticonvulsant Activity
Some 1,2,4-triazole derivatives exhibit anticonvulsant activities. For example, certain 5-aryl-3-(alkylthio)-4H-1,2,4-triazoles act as selective antagonists of strychnine-induced convulsions. This suggests their potential use in the treatment of conditions like spasticity, highlighting their relevance in medical research (Kane et al., 1994).
4. Biological Activity in Veterinary Medicine
In veterinary medicine, 1,2,4-triazole derivatives show promise. Studies involving these compounds, like 5-(2-fluorophenyl)-4-((4-bromophenyl)ylidene)amino-1,2,4-triazole-3-thiol, indicate their antimicrobial and antifungal effects, essential for treating fungal diseases in animals (Ohloblina, Bushuieva & Parchenko, 2022).
5. Applications in Materials Chemistry
These compounds are also crucial in materials chemistry, particularly in synthesizing dibromo-triazoles and their amino derivatives. These functional materials, synthesized from 1H-1,2,4-triazole using various brominating agents, are important in medicinal chemistry and bio-conjugation (Yu et al., 2014).
6. Versatile Synthesis for Chemical Research
The versatile synthesis of 1-alkyl-3-fluoro-1H-[1,2,4]triazoles from compounds like 1-benzyl-3,5-dibromo-1H-[1,2,4]triazole is another area of interest. This demonstrates the adaptability of these compounds in chemical synthesis, furthering research in this field (Zumbrunn, 1998).
properties
IUPAC Name |
3,5-dibromo-1-[(2-fluorophenyl)methyl]-1,2,4-triazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Br2FN3/c10-8-13-9(11)15(14-8)5-6-3-1-2-4-7(6)12/h1-4H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRGWUOBZEYTPMP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C(=NC(=N2)Br)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Br2FN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.97 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dibromo-1-[(2-fluorophenyl)methyl]-1H-1,2,4-triazole |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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